Cas no 2228198-17-0 (2-(1-Bromopropan-2-yl)-4,6-dichloropyridine)

• Product Name: 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine
• CAS No: 2228198-17-0
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• CID: 5791335
• PubChem ID: 165643714
• Update Time: 2025-10-30

2-(1-Bromopropan-2-yl)-4,6-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 2228198-17-0
• EN300-1917998
• 2-(1-bromopropan-2-yl)-4,6-dichloropyridine
• 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine

• Inchi： 1S/C8H8BrCl2N/c1-5(4-9)7-2-6(10)3-8(11)12-7/h2-3,5H,4H2,1H3
• InChI Key： BHYAKESBIDTXES-UHFFFAOYSA-N
• SMILES： BrCC(C)C1C=C(C=C(N=1)Cl)Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų
• XLogP3: 3.8

Additional information on 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine

2-(1-Bromopropan-2-yl)-4,6-dichloropyridine

The compound 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine (CAS No. 2228198-17-0) is a highly specialized organic chemical with significant applications in various fields. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this compound consists of a pyridine ring substituted with a brominated propan-2-yl group at the 2-position and chlorine atoms at the 4 and 6 positions. These substituents impart unique chemical and physical properties to the molecule, making it a valuable intermediate in synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of halogen atoms (bromine and chlorine) in 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine enhances its reactivity, making it an ideal candidate for various substitution reactions. For instance, researchers have explored its potential as a precursor for synthesizing bioactive molecules with improved pharmacokinetic profiles. The bromine atom at the propan-2-yl group can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups that can modulate biological activity.

The synthesis of 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine typically involves multi-step processes that combine principles of organic synthesis and catalysis. One common approach is the chlorination of pyridine derivatives followed by alkylation or substitution reactions to introduce the brominated side chain. Recent advancements in catalytic methods have significantly improved the yield and selectivity of these reactions. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex pyridine derivatives with high precision.

In terms of physical properties, 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine exhibits a melting point of approximately 75°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase synthesis. The compound is also known for its stability under mild reaction conditions, although it may decompose under harsh thermal or oxidative conditions.

The application of pyridine derivatives like 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine spans across multiple industries. In agriculture, these compounds are being investigated for their potential as fungicides or insecticides due to their ability to disrupt key biochemical pathways in pests and pathogens. In the pharmaceutical sector, they serve as valuable intermediates for synthesizing drugs targeting various diseases, including cancer and infectious disorders.

Recent research has also focused on the environmental impact of pyridine-based compounds. Studies have shown that proper disposal and waste management practices are essential to minimize their ecological footprint. Regulatory agencies have established guidelines to ensure safe handling and use of such chemicals in industrial settings.

In conclusion, 2-(1-Bromopropan-2-yl)-4,6-dichloropyridine (CAS No. 2228198-17-0) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern synthetic chemistry. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.